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Pyriprole stability issues in storage and
handling
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Compound Focus: Pyriprole

CAS No.: 394730-71-3

Cat. No.: S645834

Physical & Chemical Properties

The table below summarizes the known physical and chemical properties of pyriprole relevant to its storage
and handling [1] [2].

Property Value /| Description Relevance to Storage & Handling

Chemical Formula C1sH10CI2FsNsS [1] -

Molecular Mass 494.27 g/mol [1] -

Physical State Pale yellow liquid [1] A visual indicator; changes may suggest
degradation.

Recommended -20°C [2] Critical for maintaining long-term

Storage stability.

Stability Stable under recommended storage  Confirms stability when stored properly.

conditions [2].

Incompatible Oxidizing agents, Reducing agents,  Guides safe handling and prevents
Materials Water [2] destabilizing interactions.
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Handling and Safety Considerations

For safe laboratory handling, follow these guidelines based on the available safety data [2]:

¢ Personal Protective Equipment (PPE): Wear a lab coat, protective gloves, safety glasses, and a
face shield.

¢ Engineering Controls: Handle in a well-ventilated area and avoid breathing in vapors or mists.

¢ Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated place. Opened
containers must be carefully resealed.

e Spill Management: Soak up spills with an inert absorbent material and dispose of as hazardous
waste. Prevent the substance from entering drains.

Frequently Asked Questions

¢ What are the key stability issues to be aware of? Pyriprole is stable when stored correctly, but it is
incompatible with oxidizing agents, reducing agents, and water. Exposure to these could lead to

decomposition or hazardous reactions [2].

e What is the recommended storage condition? Pyriprole should be stored at -20°C [2]. Containers

must be kept tightly closed to prevent exposure to air and moisture.

e What is the appearance of pyriprole, and what does it indicate? It is described as a pale yellow
liquid [1]. Any significant change in this appearance (e.g., darkening, separation, or solidification) in a

properly stored sample may indicate contamination or degradation.

Stability Assessment Workflow

The diagram below outlines a logical approach to assess pyriprole stability in a laboratory setting, based on

general principles and the specific information available.
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Guidance for Experimental Use

¢ Solution Handling: One supplier offers pyriprole as a solution in acetonitrile (100 pug/ml) [2]. Note
that the stability of this prepared solution may differ from the pure substance and should be validated.
o Data Gaps: Published data on key parameters like melting point, boiling point, aqueous solubility, and

photodegradation half-life were not available in the search results [1]. These are critical for a full
stability profile.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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